Cas no 2228899-97-4 (1-(4-benzylmorpholin-2-yl)cyclobutylmethanol)

• Product Name: 1-(4-benzylmorpholin-2-yl)cyclobutylmethanol
• CAS No: 2228899-97-4
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 6200512
• PubChem ID: 165712215
• Update Time: 2025-10-28

1-(4-benzylmorpholin-2-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylmorpholin-2-yl)cyclobutylmethanol
• EN300-1862214
• [1-(4-benzylmorpholin-2-yl)cyclobutyl]methanol
• 2228899-97-4

• Inchi： 1S/C16H23NO2/c18-13-16(7-4-8-16)15-12-17(9-10-19-15)11-14-5-2-1-3-6-14/h1-3,5-6,15,18H,4,7-13H2
• InChI Key： OULQGTYFHYPTRI-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1C1(CO)CCC1

Computed Properties

• Exact Mass: 261.172878976g/mol
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-(4-benzylmorpholin-2-yl)cyclobutylmethanol

Introduction to 1-(4-benzylmorpholin-2-yl)cyclobutylmethanol (CAS No. 2228899-97-4)

1-(4-benzylmorpholin-2-yl)cyclobutylmethanol, identified by the Chemical Abstracts Service Number (CAS No.) 2228899-97-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl backbone conjugated with a morpholine moiety, which is further substituted with a benzyl group. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the context of modulating biological pathways and targeting specific therapeutic applications.

The morpholine ring in 1-(4-benzylmorpholin-2-yl)cyclobutylmethanol is a key pharmacophore that contributes to its potential biological activity. Morpholine derivatives are widely recognized for their versatility in pharmaceutical applications, often serving as key intermediates in the synthesis of bioactive molecules. The presence of the benzyl group at the 4-position of the morpholine ring introduces additional functionalization possibilities, enabling further chemical modifications that could enhance binding affinity or metabolic stability. The cyclobutyl moiety, on the other hand, provides rigidity to the molecular structure, which can influence both the solubility and interactions with biological targets.

In recent years, there has been growing interest in the development of novel scaffolds that combine the advantages of different structural motifs. The combination of a cyclobutyl ring and a morpholine scaffold in 1-(4-benzylmorpholin-2-yl)cyclobutylmethanol offers a unique framework that may exhibit properties distinct from more conventional pharmacological agents. This structural configuration has the potential to interact with biological targets in novel ways, thereby opening up new avenues for therapeutic intervention.

One of the most compelling aspects of 1-(4-benzylmorpholin-2-yl)cyclobutylmethanol is its potential application in the field of enzyme inhibition. The morpholine ring, with its ability to mimic nitrogen-containing heterocycles found in many bioactive compounds, can serve as a scaffold for designing inhibitors targeting various enzymes. Additionally, the cyclobutyl group can provide steric hindrance that optimizes binding interactions. Recent studies have shown that compounds with similar structural features have demonstrated inhibitory activity against enzymes involved in inflammatory pathways, making 1-(4-benzylmorpholin-2-yl)cyclobutylmethanol a candidate for further investigation in this area.

Furthermore, the benzyl group introduces a hydrophobic region that can enhance membrane permeability, potentially improving oral bioavailability. This feature is particularly important in drug development, where achieving optimal pharmacokinetic properties is crucial for therapeutic efficacy. The combination of these structural elements suggests that 1-(4-benzylmorpholin-2-yl)cyclobutylmethanol may exhibit favorable pharmacokinetic profiles, which could translate into better clinical outcomes.

The synthesis of 1-(4-benzylmorpholin-2-yl)cyclobutylmethanol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include cyclization reactions to form the cyclobutane ring, followed by nucleophilic substitution or other coupling reactions to introduce the morpholine and benzyl substituents. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions may be employed to achieve these transformations efficiently.

In terms of analytical characterization, 1-(4-benzylmorpholin-2-yl)cyclobutylmethanol is typically analyzed using standard spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography may be used to determine the precise three-dimensional structure if single crystals are available.

The potential applications of 1-(4-benzylmorpholin-2-yl)cyclobutylmethanol extend beyond enzyme inhibition. Its unique structural features make it a versatile building block for designing libraries of compounds for high-throughput screening (HTS). This approach allows researchers to rapidly identify novel bioactive molecules with optimized properties for drug development. Furthermore, computational modeling techniques such as molecular docking can be used to predict how 1-(4-benzylmorpholin-2-yl)cyclobutymethanol interacts with biological targets, providing insights into its potential mechanisms of action.

Recent advancements in medicinal chemistry have highlighted the importance of rational drug design based on structural insights. The combination of experimental synthesis and computational modeling has accelerated the discovery process significantly. 1-(4-benzylmorpholin-2-yl)cyclobutymethanol, with its well-defined structural motifs, represents an excellent example of how integrating different chemical scaffolds can lead to innovative therapeutic agents.

In conclusion, 1-(4-benzylimorpholin-2- yl)cyclobut ylmethanol (CAS No. 2228899 - 97 - 4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a cyclobut yl ring and a morpholine scaffold provides a versatile framework for designing bioactive molecules with tailored properties. Further exploration into its synthetic pathways, biological activities, and pharmacokinetic profiles will undoubtedly contribute valuable insights into drug discovery and development strategies.